Cas no 441291-50-5 (N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide)

• Product Name: N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide
• CAS No: 441291-50-5
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 5804982
• PubChem ID: 4191568
• Update Time: 2025-10-28

N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3,4-dimethylbenzamide
• Benzamide, N-(4-methoxy-3-methyl-2(3H)-benzothiazolylidene)-3,4-dimethyl-
• N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)-3,4-dimethylbenzamide
• 441291-50-5
• AKOS024600957
• SR-01000446094
• Oprea1_483642
• F0834-1009
• EU-0039731
• N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide
• SR-01000446094-1

• Inchi： 1S/C18H18N2O2S/c1-11-8-9-13(10-12(11)2)17(21)19-18-20(3)16-14(22-4)6-5-7-15(16)23-18/h5-10H,1-4H3
• InChI Key： HGXZNCRLPXPBOJ-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(OC)C=CC=C2S1)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 326.10889899g/mol
• Monoisotopic Mass: 326.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 517.2±60.0 °C(Predicted)
• pka: -0.84±0.20(Predicted)

Additional information on N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide

Comprehensive Overview of N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide (CAS No. 441291-50-5)

N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide (CAS No. 441291-50-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methoxy group and a dimethylbenzamide moiety in its structure enhances its reactivity and makes it a promising candidate for further scientific exploration.

In recent years, the demand for benzothiazole-based compounds has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide due to its potential role in modulating enzyme activity and interacting with biological targets. Its CAS No. 441291-50-5 serves as a unique identifier, ensuring precise referencing in academic and industrial databases. This compound's synthesis and characterization have been documented in several peer-reviewed journals, highlighting its relevance in modern chemistry.

One of the most frequently asked questions about N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale experiments. Additionally, its stability at room temperature ensures ease of handling and storage, which is crucial for researchers working on long-term projects.

The benzothiazole scaffold is a hot topic in medicinal chemistry, with many scientists exploring its potential as a pharmacophore for designing new drugs. The incorporation of a methoxy group in N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide introduces an electron-donating effect, which can influence the compound's binding affinity to biological receptors. This property has sparked interest in its application for treating metabolic disorders and inflammatory diseases, aligning with current trends in personalized medicine.

Another area of interest is the compound's potential use in agrochemical formulations. Given the growing need for sustainable pest control solutions, researchers are investigating whether N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide can serve as a lead compound for developing eco-friendly herbicides or fungicides. Its structural features, such as the dimethylbenzamide group, may contribute to its efficacy in targeting specific plant pathogens while minimizing environmental impact.

From a synthetic chemistry perspective, the preparation of N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide involves multi-step reactions, including condensation and cyclization processes. Advanced techniques like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to confirm its purity and structural integrity. These methodologies ensure that the compound meets the stringent quality standards required for research and development.

In conclusion, N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide (CAS No. 441291-50-5) represents a fascinating subject of study for chemists and biologists alike. Its unique combination of functional groups and potential applications in pharmaceuticals and agrochemicals make it a valuable addition to the scientific community's toolkit. As research progresses, this compound may unlock new possibilities for addressing some of the most pressing challenges in health and agriculture.